3-(propan-2-yloxy)-5-(trifluoromethyl)benzoic acid
Overview
Description
3-(Propan-2-yloxy)-5-(trifluoromethyl)benzoic acid, also known as trifluoromethoxypropionic acid, is a carboxylic acid that is widely used in scientific research due to its various properties. Trifluoromethoxypropionic acid is a white, crystalline solid that is soluble in water, alcohols, and many organic solvents. It has a melting point of 83-85°C and a boiling point of 192-194°C. It has a pKa of 4.56 and a molecular weight of 224.24 g/mol. Trifluoromethoxypropionic acid is used in a variety of scientific and industrial applications, including drug development, biochemistry, and chemical synthesis.
Scientific Research Applications
Photoassisted Degradation Studies
3-Isopropoxy-5-(trifluoromethyl)benzoic acid: has been studied for its degradation under photoassisted conditions. Research indicates that compounds like this, which contain trifluoromethyl groups, are resistant to degradation due to the strong carbon-fluorine bond . This makes them persistent in the environment and potentially harmful. Studies involving gallium oxide and UVC irradiation have been conducted to understand the degradation pathways and efficiency of such compounds .
Synthesis of Fluorinated Polymers
The trifluoromethyl group is a common feature in the synthesis of fluorinated polymers due to its ability to impart unique properties like resistance to solvents, acids, and bases3-Isopropoxy-5-(trifluoromethyl)benzoic acid can be a precursor in the synthesis of these polymers, contributing to the development of materials with specialized applications .
Building Block for Drug Design
In medicinal chemistry, 3-Isopropoxy-5-(trifluoromethyl)benzoic acid can serve as a building block for drug design. Its benzoic acid moiety can be easily modified through various chemical reactions, such as amination, to create new molecules with potential therapeutic effects .
Analytical Chemistry Applications
This compound can be used in analytical chemistry as a standard or reagent. Its well-defined structure and properties allow it to serve as a reference compound in various chromatographic and spectroscopic methods, aiding in the identification and quantification of similar compounds .
Material Science Research
3-Isopropoxy-5-(trifluoromethyl)benzoic acid: is used in material science research to study the properties of fluorinated chemicals and their interactions with other substances. It can help in understanding the behavior of such compounds in different environments and their potential applications in material science .
Environmental Impact Studies
Due to the persistence and potential ecological impact of fluorinated compounds, 3-Isopropoxy-5-(trifluoromethyl)benzoic acid is used in environmental studies to assess the long-term effects of such chemicals. It can act as a model compound to study bioaccumulation, degradation, and the effects on aquatic life .
Mechanism of Action
Target of Action
A similar compound, 3-fluoro-5-(trifluoromethyl)benzoic acid, has been reported to inhibit the membrane fusion between the influenza a virus and the endosome of host cells .
Mode of Action
It’s worth noting that the compound’s carboxylic acid group can be converted to an acyl chloride for nucleophilic substitution and friedel-craft acylation . This suggests that the compound may interact with its targets through these chemical reactions.
Biochemical Pathways
Given its potential role as a fusion inhibitor, it may affect pathways related to viral entry into host cells .
Result of Action
A similar compound, 3-fluoro-5-(trifluoromethyl)benzoic acid, has been reported to inhibit the membrane fusion between the influenza a virus and the endosome of host cells . This suggests that 3-Isopropoxy-5-(trifluoromethyl)benzoic acid may have similar antiviral effects.
properties
IUPAC Name |
3-propan-2-yloxy-5-(trifluoromethyl)benzoic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H11F3O3/c1-6(2)17-9-4-7(10(15)16)3-8(5-9)11(12,13)14/h3-6H,1-2H3,(H,15,16) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VMTKWGNIIUGRPN-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)OC1=CC(=CC(=C1)C(F)(F)F)C(=O)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H11F3O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
248.20 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-Isopropoxy-5-(trifluoromethyl)benzoic acid | |
CAS RN |
1369936-05-9 |
Source
|
| Record name | 3-(propan-2-yloxy)-5-(trifluoromethyl)benzoic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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